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Compound of Interest

Compound Name: 3-Phenylcyclohexanol

Cat. No.: B1616532 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the commercial availability, suppliers, and

key experimental protocols related to 3-Phenylcyclohexanol for researchers, scientists, and

professionals in drug development.

Commercial Availability and Procurement
3-Phenylcyclohexanol is commercially available from a variety of chemical suppliers, catering

to research and development needs. The compound is typically offered in various purities and

quantities, with pricing dependent on these factors. Below is a summary of representative

suppliers and their offerings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1616532?utm_src=pdf-interest
https://www.benchchem.com/product/b1616532?utm_src=pdf-body
https://www.benchchem.com/product/b1616532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Name Purity Quantity Price (USD)

J&W Pharmlab
3-Phenyl-

cyclohexanol
96% 50mg $144.00

96% 100mg $187.00

96% 250mg $275.00

96% 500mg $449.00

96% 1g $798.00

96% 5g $1998.00

Henan Alfachem

Co.,Ltd.

3-

Phenylcyclohexa

nol

- - Contact for quote

Shanghai Kaiwei

Chemical

Technology Co.,

Ltd.

3-

Phenylcyclohexa

nol

- - Contact for quote

NINGBO INNO

PHARMCHEM

CO.,LTD.

3-

Phenylcyclohexa

nol

- - Contact for quote

Note: Prices are subject to change and may not include shipping and handling fees. Purity and

available quantities from suppliers other than J&W Pharmlab require direct inquiry.

Synthesis of 3-Phenylcyclohexanol
A common and efficient method for the synthesis of 3-Phenylcyclohexanol is the reduction of

its corresponding ketone, 3-phenylcyclohexanone. Sodium borohydride (NaBH₄) is a frequently

used reducing agent for this transformation due to its mild nature and high selectivity.

Experimental Protocol: Reduction of 3-
Phenylcyclohexanone with Sodium Borohydride
Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1616532?utm_src=pdf-body
https://www.benchchem.com/product/b1616532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Phenylcyclohexanone

Sodium borohydride (NaBH₄)

Methanol (MeOH)

Dichloromethane (CH₂Cl₂)

1 M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Separatory funnel

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-

phenylcyclohexanone (1.0 equivalent) in methanol to a concentration of 0.2 M.

Reduction: Cool the solution to 0°C using an ice bath. While stirring, slowly add sodium

borohydride (1.1 equivalents) portion-wise to the solution. Monitor the reaction progress by

Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, cautiously add 1 M HCl at 0°C to quench the

excess NaBH₄ and neutralize the reaction mixture.
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Work-up: Remove the methanol under reduced pressure using a rotary evaporator. To the

resulting residue, add dichloromethane and water.

Extraction and Washing: Transfer the mixture to a separatory funnel and separate the

organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution

and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate under reduced pressure to yield the crude 3-Phenylcyclohexanol.

Purification (if necessary): The crude product can be further purified by silica gel column

chromatography using an appropriate eluent system (e.g., a mixture of hexanes and ethyl

acetate).

Potential Biological Activities and Experimental
Evaluation
Preliminary research suggests that 3-Phenylcyclohexanol may possess antioxidant and

neuroprotective properties, making it a compound of interest in drug discovery.

Antioxidant Activity Assessment: DPPH Radical
Scavenging Assay
The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to evaluate the

antioxidant capacity of a compound. The principle lies in the ability of an antioxidant to donate a

hydrogen atom to the stable DPPH radical, thus neutralizing it and causing a color change from

violet to yellow, which can be measured spectrophotometrically.

Experimental Protocol:

Reagent Preparation:

DPPH Stock Solution (0.1 mM): Dissolve an appropriate amount of DPPH in methanol.

Store in an amber bottle at 4°C.

Test Compound Stock Solution: Prepare a stock solution of 3-Phenylcyclohexanol in a

suitable solvent (e.g., methanol or ethanol). Prepare a series of dilutions from this stock
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solution.

Positive Control: A solution of a known antioxidant, such as ascorbic acid or Trolox, should

be prepared.

Assay Procedure (96-well plate format):

Add 20 µL of the test compound dilutions, positive control, or blank (solvent) to the wells of

a 96-well plate.

Add 180 µL of the DPPH working solution to each well.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance at approximately 517 nm using a microplate reader.

Data Analysis: The percentage of DPPH radical scavenging activity is calculated using the

following formula: % Inhibition = [(Absorbance of control - Absorbance of sample) /

Absorbance of control] x 100

Neuroprotective Activity Assessment: In Vitro Model
using SH-SY5Y Cells
The human neuroblastoma cell line, SH-SY5Y, is a widely used in vitro model to assess the

neuroprotective effects of compounds against various neurotoxic insults.

Experimental Protocol:

Cell Culture and Differentiation: Culture SH-SY5Y cells in a suitable medium. For some

assays, differentiation into a more neuron-like phenotype can be induced by treatment with

agents like retinoic acid.

Induction of Neurotoxicity: Expose the cells to a neurotoxic agent to induce cell death or

damage. Common neurotoxins include hydrogen peroxide (H₂O₂) for oxidative stress, or

specific neurotoxins relevant to particular neurodegenerative diseases.

Treatment with 3-Phenylcyclohexanol: Pre-treat or co-treat the cells with various

concentrations of 3-Phenylcyclohexanol.
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Assessment of Cell Viability: Evaluate the protective effect of the compound by measuring

cell viability using assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) assay.

Data Analysis: Compare the viability of cells treated with the neurotoxin alone to those

treated with the neurotoxin and 3-Phenylcyclohexanol. An increase in cell viability in the

presence of the compound suggests a neuroprotective effect.

Signaling Pathways and Logical Relationships
The potential antioxidant and neuroprotective effects of compounds like 3-
Phenylcyclohexanol may be mediated through various cellular signaling pathways. As an

antioxidant, it could potentially modulate pathways involved in the cellular response to oxidative

stress.

Reactive Oxygen
Species (ROS)

Oxidative Stress

Induces

3-Phenylcyclohexanol

Scavenges

Cellular Damage
(e.g., Lipid Peroxidation, DNA Damage)

Causes

Neurodegeneration

Leads to
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Click to download full resolution via product page

To cite this document: BenchChem. [Commercial Availability and Suppliers of 3-
Phenylcyclohexanol: A Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1616532#commercial-availability-and-
suppliers-of-3-phenylcyclohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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